N-(3-{6-[4-(acetylamino)phenyl]-2-phenyl-4-pyrimidinyl}phenyl)acetamide

• IUPAC Name: N-[4-[6-(3-acetamidophenyl)-2-phenylpyrimidin-4-yl]phenyl]acetamide
• InChI: InChI=1S/C26H22N4O2/c1-17(31)27-22-13-11-19(12-14-22)24-16-25(21-9-6-10-23(15-21)28-18(2)32)30-26(29-24)20-7-4-3-5-8-20/h3-16H,1-2H3,(H,27,31)(H,28,32)
• InChI Key: SYLBQCPLXWVTJV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2=CC(=NC(=N2)C3=CC=CC=C3)C4=CC(=CC=C4)NC(=O)C
• Molecular Formula: C26H22N4O2
• Molecular Weight: 422.5 g/mol

Description

N-(3-{6-[4-(acetylamino)phenyl]-2-phenyl-4-pyrimidinyl}phenyl)acetamide, also known as Compound A, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound is a member of the pyrimidine family and has been found to possess a wide range of biochemical and physiological effects.

Mechanism of Action

N-(3-{6-[4-(acetylamino)phenyl]-2-phenyl-4-pyrimidinyl}phenyl)acetamide A inhibits CK2 by binding to the ATP-binding site of the enzyme. This binding prevents the transfer of phosphate groups from ATP to its target proteins, thus inhibiting the activity of CK2. This inhibition leads to a decrease in cell proliferation and an increase in apoptosis, making N-(3-{6-[4-(acetylamino)phenyl]-2-phenyl-4-pyrimidinyl}phenyl)acetamide A a potential therapeutic agent for various diseases.
Biochemical and Physiological Effects:
N-(3-{6-[4-(acetylamino)phenyl]-2-phenyl-4-pyrimidinyl}phenyl)acetamide A has been found to have a wide range of biochemical and physiological effects. In addition to its inhibition of CK2, N-(3-{6-[4-(acetylamino)phenyl]-2-phenyl-4-pyrimidinyl}phenyl)acetamide A has been found to inhibit other protein kinases, including CDK2, JAK2, and GSK3β. This broad-spectrum inhibition of protein kinases makes N-(3-{6-[4-(acetylamino)phenyl]-2-phenyl-4-pyrimidinyl}phenyl)acetamide A a potential therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

N-(3-{6-[4-(acetylamino)phenyl]-2-phenyl-4-pyrimidinyl}phenyl)acetamide A has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. It is also stable and has a long shelf life, which makes it easy to store and transport. However, there are also some limitations to the use of N-(3-{6-[4-(acetylamino)phenyl]-2-phenyl-4-pyrimidinyl}phenyl)acetamide A in lab experiments. One of the main limitations is its relatively low solubility, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for the research of N-(3-{6-[4-(acetylamino)phenyl]-2-phenyl-4-pyrimidinyl}phenyl)acetamide A. One potential area of research is its use as a therapeutic agent for various diseases, including cancer, neurodegenerative diseases, and inflammatory diseases. Another potential area of research is its use as a tool for studying the role of protein kinases in various cellular processes. Finally, further research is needed to better understand the biochemical and physiological effects of N-(3-{6-[4-(acetylamino)phenyl]-2-phenyl-4-pyrimidinyl}phenyl)acetamide A and to optimize its use in lab experiments.

Scientific Research Applications

N-(3-{6-[4-(acetylamino)phenyl]-2-phenyl-4-pyrimidinyl}phenyl)acetamide A has been extensively studied for its potential use in various scientific research applications. One of the most promising areas of research is its use as an inhibitor of the protein kinase CK2. CK2 is a serine/threonine kinase that is involved in various cellular processes, including cell proliferation, apoptosis, and DNA repair. Inhibition of CK2 has been shown to have potential therapeutic benefits in various diseases, including cancer, neurodegenerative diseases, and inflammatory diseases.